5-Bromoacetyl-1,2-dihydro-6-methyl-2-oxo-3-pyridinecarbonitrile

• Molecular Formula: C9H7BrN2O2
• Molecular Weight: 255.07 g/mol
• IUPAC Name: 5-(2-bromoacetyl)-6-methyl-2-oxo-1H-pyridine-3-carbonitrile
• InChI: InChI=1S/C9H7BrN2O2/c1-5-7(8(13)3-10)2-6(4-11)9(14)12-5/h2H,3H2,1H3,(H,12,14)
• InChI Key: QXIDLASUSFGESW-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C(=O)N1)C#N)C(=O)CBr

Description

5-Bromoacetyl-1,2-dihydro-6-methyl-2-oxo-3-pyridinecarbonitrile is a useful research compound. Its molecular formula is C9H7BrN2O2 and its molecular weight is 255.07 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Synthesis routes and methods

Procedure details

To a stirred mixture containing 66 g of 5-acetyl-1,2 -dihydro-6-methyl-2-oxo-3-pyridinecarbonitrile and 450 ml of chloroform was added dropwise over a period of about 40 minutes a solution containing 60.8 g of bromine in 50 ml of chloroform. The resulting mixture was stirred at room temperature for about 3 hours and then heated on a steam bath for 30 minutes during which time the red color of the reaction mixture disappeared. The reaction mixture was allowed to stir at room temperature for 1 hour and then filtered using a sintered glass funnel. The filtered product was washed with acetone and dried at 60° C. to yield 97.8 g of 5-(bromoacetyl)-1,2-dihyro-6-methyl-2-oxo-3-pyridinecarbonitrile, m.p. 212°-214° C. with decomposition. A 20 g portion of this product was dissolved in a boiling mixture of 400 ml of methanol and 200 ml of dimethylformamide, the hot solution treated with decolorizing charcoal and filtered and the filtrate concentrated on a rotary evaporator to remove the solvents. The residue was boiled with methanol and the white powdery solid was collected, washed with methanol and dried to yield 16.4 g of 5-(bromoacetyl)-1,2-dihydro-6-methyl-2-oxo-3-pyridinecarbonitrile, m.p. 213°-215° C. with decomposition.